7-benzyl-3-(3,4-dimethoxybenzyl)-6,10-dimethyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

• Molecular Formula: C29H29NO5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 7-benzyl-3-[(3,4-dimethoxyphenyl)methyl]-6,10-dimethyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one
• InChI: InChI=1S/C29H29NO5/c1-18-23-14-22-16-30(15-21-10-11-25(32-3)26(13-21)33-4)17-34-27(22)19(2)28(23)35-29(31)24(18)12-20-8-6-5-7-9-20/h5-11,13-14H,12,15-17H2,1-4H3
• InChI Key: PSLLSVQSUQKLGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C3CN(COC3=C2C)CC4=CC(=C(C=C4)OC)OC)CC5=CC=CC=C5

Description

• This compound belongs to the class of chromeno[1,3]oxazinones, characterized by a fused chromene and oxazinone ring system.
• Its structure includes a benzyl group, two dimethoxybenzyl groups, and a chromeno[1,3]oxazinone core.
• The compound exhibits interesting properties due to its unique structure, making it relevant for various applications.

Preparation Methods

Reaction Conditions: These would depend on the chosen synthetic pathway, but typical conditions might involve acid-catalyzed cyclization, protecting group manipulations, and selective functionalizations.

Industrial Production: Unfortunately, information on large-scale industrial production methods is scarce.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These would depend on the specific reactions, but potential products include substituted derivatives of the chromeno[1,3]oxazinone core.

Scientific Research Applications

Chemistry: The compound’s unique structure could inspire new synthetic methodologies or serve as a scaffold for drug discovery.

Biology: It might exhibit interesting biological activities, warranting investigation as a potential drug lead.

Medicine: If it shows promising effects, it could be explored for therapeutic applications.

Industry: Its solubilizing properties (as seen in related compounds) might find use in materials science or surface modification.

Mechanism of Action

• Unfortunately, specific details about its mechanism of action are not readily available. Further research would be needed to elucidate this aspect.
• Molecular targets and pathways remain speculative at this point.

Comparison with Similar Compounds

Similar Compounds: While direct analogs are scarce, related compounds include

• Uniqueness : The fused chromeno[1,3]oxazinone core sets it apart from other compounds, potentially conferring distinct properties.